Cas no 2227831-25-4 ((3R)-3-(1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanoic acid
• CAS No: 2227831-25-4
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6079412
• PubChem ID: 165835494
• Update Time: 2025-05-21

(3R)-3-(1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanoic acid
• EN300-1769395
• 2227831-25-4

• Inchi： 1S/C8H12N2O3/c1-2-10-5-9-4-6(10)7(11)3-8(12)13/h4-5,7,11H,2-3H2,1H3,(H,12,13)/t7-/m1/s1
• InChI Key： DDNXXKYIFOZFPO-SSDOTTSWSA-N
• SMILES： O[C@H](CC(=O)O)C1=CN=CN1CC

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.4Ų

Additional information on (3R)-3-(1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanoic acid

(3R)-3-(1-Ethyl-1H-imidazol-5-yl)-3-hydroxypropanoic Acid: A Comprehensive Overview

(3R)-3-(1-Ethyl-1H-imidazol-5-yl)-3-hydroxypropanoic acid, identified by the CAS registry number 2227831-25-4, is a chiral organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are widely studied due to their diverse biological activities and applications in drug design. The molecule features a hydroxyl group at the 3-position of a propanoic acid backbone, with an ethyl-substituted imidazole ring attached at the same position, creating a unique stereochemistry that contributes to its functional properties.

The synthesis of (3R)-3-(1-Ethyl-1H-imidazol-5-yl)-3-hydroxypropanoic acid typically involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and development purposes. The imidazole ring is known for its aromatic stability and ability to form hydrogen bonds, which are crucial for its interactions with biological targets.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its structure allows for further functionalization, enabling the creation of more complex molecules with enhanced bioactivity. For instance, researchers have explored its use as a precursor for peptide-like structures, where the hydroxyl group can be modified to introduce additional functionalities. This versatility makes it an attractive candidate for drug discovery programs targeting various therapeutic areas.

In terms of biological activity, (3R)-3-(1-Ethyl-1H-imidazol-5-yl)-3-hydroxypropanoic acid has shown promise in modulating enzyme activity and receptor interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against certain kinases, suggesting its potential as a lead compound for anti-cancer drug development. Furthermore, its ability to penetrate cellular membranes efficiently makes it a valuable tool in studying intracellular processes.

The stereochemistry of this compound plays a critical role in its biological activity. The (R) configuration at the 3-position ensures proper alignment of functional groups for optimal interaction with target proteins. This aspect has been extensively studied using computational methods such as molecular docking and dynamics simulations, providing insights into its binding modes and selectivity profiles.

From an analytical standpoint, the characterization of (3R)-3-(1-Ethyl-1H-imidazol-5-yl)-3-hydroxypropanoic acid has been achieved through advanced techniques such as NMR spectroscopy and X-ray crystallography. These methods have confirmed its molecular structure and provided detailed information about its conformational flexibility and hydrogen bonding capabilities.

In conclusion, (3R)-3-(1-Ethyl-1H-imidazol-5-yl)-3-hydroxypropanoic acid stands out as a versatile and biologically active compound with significant potential in drug discovery and chemical synthesis. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable asset in both academic research and industrial applications.